Cas no 5652-45-9 (6-deoxy-D-allose)

• Product Name: 6-deoxy-D-allose
• CAS No: 5652-45-9
• MF: C₆H₁₂O₅
• MW: 164.156482696533
• CID: 1598765
• PubChem ID: 6453351
• Update Time: 2025-04-21

6-deoxy-D-allose Chemical and Physical Properties

Names and Identifiers

• 6-deoxy-D-allose
• Allose, 6-deoxy-
• 6-deoxyallose
• DTXSID601019210
• 5652-45-9
• 4348-84-9
• (2R,3R,4R,5R)-2,3,4,5-tetrahydroxyhexanal
• DTXSID001019212
• Allomethylose
• SCHEMBL1746829

• Inchi： 1S/C6H12O5/c1-3(8)5(10)6(11)4(9)2-7/h2-6,8-11H,1H3/t3-,4+,5-,6+/m1/s1
• InChI Key： PNNNRSAQSRJVSB-MOJAZDJTSA-N
• SMILES： O[C@H]([C@@H](C)O)[C@H]([C@H](C=O)O)O

Computed Properties

• Exact Mass: 164.06846
• Monoisotopic Mass: 355.105587
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1
• XLogP3: -2.4

Experimental Properties

• Density: 1.41
• Boiling Point: 399.1°C at 760 mmHg
• Flash Point: 209.3°C
• Refractive Index: 1.53
• PSA: 97.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides